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Introduction

INX-315 is an orally bioavailable and selective small molecule inhibitor of cyclin-dependent
kinase 2 (CDK2) with potential antineoplastic activity.[1][2] By selectively targeting and
inhibiting CDK2, INX-315 can induce cell cycle arrest and promote senescence, thereby
controlling the proliferation of cancer cells.[3][4][5] Preclinical studies have demonstrated its
efficacy in models of CCNE1-amplified cancers and in breast cancers that have developed
resistance to CDK4/6 inhibitors. These notes provide detailed protocols for the use of INX-315
in in vivo mouse models based on available preclinical data.

Mechanism of Action

INX-315 is a potent and selective inhibitor of CDK2. CDK2, in complex with cyclin E, plays a
crucial role in the transition of the cell cycle from the G1 to the S phase. In cancers with
amplification of the CCNE1 gene, which encodes cyclin E1, there is aberrant CDK2 activity,
leading to uncontrolled cell proliferation. INX-315 selectively binds to and inhibits CDK2,
leading to the hypophosphorylation of the retinoblastoma protein (Rb). This action prevents the
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release of the E2F transcription factor, thereby arresting the cell cycle in the G1 phase and
inhibiting tumor growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Facebook [cancer.gov]

2. medchemexpress.com [medchemexpress.com]

3. INX-315, a Selective CDK2 Inhibitor, Induces Cell Cycle Arrest and Senescence in Solid
Tumors - PMC [pmc.ncbi.nlm.nih.gov]

¢ 4. aacrjournals.org [aacrjournals.org]

e 5.INX-315, a Selective CDK2 Inhibitor, Induces Cell Cycle Arrest and Senescence in Solid
Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [INX-315 Application Notes and Protocols for In Vivo
Mouse Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382279/docs#inx-315-application-notes-and-
protocols-for-in-vivo-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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